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Compound of Interest

Compound Name: Celecoxib-d4

Cat. No.: B1140425

Essential Safety and Handling Guide for Celecoxib-
d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling Celecoxib-d4 in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and maintain a secure
research environment.

Hazard Summary

Celecoxib-d4, a deuterated analog of the selective COX-2 inhibitor Celecoxib, should be
handled with care. While specific hazard data for the deuterated form is limited, the safety
profile of Celecoxib indicates potential risks. The primary routes of occupational exposure are
inhalation of dust particles and dermal contact. Celecoxib is classified as a potential
reproductive toxin and may cause organ damage through prolonged or repeated exposure.
Therefore, minimizing exposure is paramount.

Personal Protective Equipment (PPE) Recommendations

A comprehensive approach to PPE is necessary to provide a sufficient barrier against the
potential hazards of Celecoxib-d4. The following table summarizes the recommended PPE for
various laboratory operations.
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Exposure Route

Required PPE

Specifications & Best
Practices

Dermal (Skin) Contact

Chemical-resistant gloves

Nitrile or Viton™ gloves are
recommended. Double-gloving
is advised for handling potent
compounds. Ensure gloves are
regularly inspected for tears or
punctures and changed

frequently.

Protective clothing

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs

should be worn.

Inhalation

Respiratory Protection

For operations that may
generate dust, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
essential. All handling of
powdered Celecoxib-d4 should
ideally be conducted within a
certified chemical fume hood to

minimize airborne particles.

Eye Contact

Eye Protection

Chemical safety goggles or
safety glasses with side
shields are mandatory to
protect against splashes and

airborne particles.

Operational and Disposal Plans
Safe Handling Protocol

A systematic approach to handling Celecoxib-d4 is crucial for minimizing risk. The following

workflow outlines the necessary steps for safe handling.
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Preparation:
- Review SDS for Celecoxib-d4.
- Ensure fume hood is certified and operational.
- Verify availability of all required PPE.

Proceed to PPE

Donning PPE:
- Put on protective gown.
- Don appropriate respirator.
- Wear safety goggles/glasses.
- Put on inner and outer gloves.

Begin Handling

Handling Celecoxib-d4:
- Conduct all manipulations within the fume hood.
- Avoid dust generation.

- Use dedicated equipment.

Decontamination:
- Clean all surfaces and equipment post-handling.
- Use an appropriate cleaning agent.

Waste Disposal:
- Dispose of contaminated PPE and materials
in a labeled hazardous waste container.

Post-Handling:
- Doff PPE in the correct order.
- Wash hands thoroughly.

Click to download full resolution via product page

Workflow for Safe Handling of Celecoxib-dA4.
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Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

e Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict
access to the spill zone.

» Don PPE: Before attempting any cleanup, don the full recommended PPE, including
respiratory protection.

e Contain and Clean: For powdered spills, gently cover with an absorbent material to prevent
dust from becoming airborne. Carefully scoop the material into a labeled hazardous waste
container. For liquid spills, use an appropriate absorbent material.

o Decontaminate: Thoroughly decontaminate the spill area with a suitable cleaning agent.

» Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan

All waste contaminated with Celecoxib-d4, including empty containers, used PPE, and
cleaning materials, must be treated as hazardous chemical waste.

o Collection: Place all contaminated materials in a clearly labeled, sealed container designated
for hazardous waste.

» Storage: Store the waste container in a secure, designated area away from incompatible
materials.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company, in accordance with all local, state, and federal regulations. Do
not dispose of Celecoxib-d4 down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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